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Compound of Interest

Compound Name: 3-Cyclohexyl-1-propyne

Cat. No.: B099756

For immediate reference, unused or expired 3-Cyclohexyl-1-propyne should never be
disposed of down the drain or in regular trash. It must be treated as hazardous waste. Reaction
mixtures containing this substance require a specific quenching process prior to disposal. This
guide provides detailed procedures for the safe handling and disposal of 3-Cyclohexyl-1-
propyne, ensuring the safety of laboratory personnel and compliance with regulations.

Key Safety Considerations

3-Cyclohexyl-1-propyne is a flammable liquid that can be harmful if swallowed and cause
serious eye damage.[1] The primary hazard associated with terminal alkynes like 3-
Cyclohexyl-1-propyne is the potential for the formation of explosive acetylide compounds,
particularly when in contact with certain metals.[2][3] Therefore, strict adherence to safety
protocols is essential.

Personal Protective Equipment (PPE): When handling 3-Cyclohexyl-1-propyne, the following
PPE is mandatory:

o Safety goggles or a face shield[1][4]
o Flame-resistant lab coat[2][4]

o Chemical-resistant gloves (e.qg., nitrile)[1][4]
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o Type ABEK (EN14387) respirator filter may be required depending on the scale and
ventilation.[1]

All procedures involving this chemical should be conducted in a certified chemical fume hood.

[2]

Quantitative Data

The following table summarizes key quantitative data for 3-Cyclohexyl-1-propyne:

Property Value

CAS Number 17715-00-3[1][5]

Molecular Formula CoH14[1]

Molecular Weight 122.21 g/mol [1]

Boiling Point 157-158 °CJ[1]

Density 0.845 g/mL at 25 °CJ[1]
Flash Point 35 °C (95 °F) - closed cup[1]
Storage Class 3 - Flammable liquids[1]

Disposal Procedures

The appropriate disposal method for 3-Cyclohexyl-1-propyne depends on whether it is in its
pure form or part of a reaction mixture.

Unused or Expired 3-Cyclohexyl-1-propyne: Pure or expired 3-Cyclohexyl-1-propyne should
not be opened or quenched. The container must be securely sealed, clearly labeled as
"Hazardous Waste: 3-Cyclohexyl-1-propyne,” and disposed of through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
service.[2]

Reaction Mixtures Containing 3-Cyclohexyl-1-propyne: Reaction mixtures must be carefully
and completely quenched to neutralize any residual reactive species before being collected for
waste disposal.[2]
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Experimental Protocol: Quenching of 3-Cyclohexyl-
1-propyne Reaction Mixtures

This protocol provides a general methodology for quenching a reaction mixture containing 3-
Cyclohexyl-1-propyne. Note: The volumes and reaction times should be adjusted based on
the specific concentration of the alkyne in your mixture.

Materials:

o Reaction mixture containing 3-Cyclohexyl-1-propyne

Inert solvent (e.g., Tetrahydrofuran - THF)

Proton-donating quenching agent (e.g., isopropanol or methanol)

Addition funnel or syringe

Stir plate and stir bar

Appropriate hazardous waste container
Procedure:

 Dilution: In a certified chemical fume hood, dilute the reaction mixture with an equal volume
of an inert solvent like THF. This helps to dissipate heat generated during the quenching
process.[2]

e Quenching Agent Addition: Slowly add a proton-donating quenching agent, such as
isopropanol, to the diluted reaction mixture dropwise using an addition funnel or syringe
while stirring.[2] The slow addition is crucial for temperature control.

e Monitoring: Continue the slow addition of the quenching agent until any gas evolution
ceases.[2]

o Equilibration: Allow the mixture to stir and slowly warm to room temperature.[2]
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e Waste Collection: Once the quenching is complete and the mixture has returned to room
temperature, transfer it to a designated hazardous waste container.[2] The container must be
compatible with the solvents and reagents used.

o Labeling and Storage: Securely seal the waste container and label it clearly with all its
constituents. Store the container in a designated satellite accumulation area.[2]

» Final Disposal: Arrange for the pickup and disposal of the hazardous waste container
through your institution's EHS department.[2][3]

Disposal Workflow Diagram
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Pure/Expired Reaction Mixture
Pure/Expired Product Disposal Reactiog Mixture Disposal

Securely seal original container. Work in a chemical fume hood.

Carefully quench the reaction mixture.

Label as Hazardous Waste.

Collect in a labeled hazardous waste container.

Dispose through EHS.

Dispose through EHS.

Click to download full resolution via product page
Caption: Disposal workflow for 3-Cyclohexyl-1-propyne.

Waste Segregation and Final Disposal

Proper waste segregation is crucial to prevent hazardous reactions.[3] Never mix 3-
Cyclohexyl-1-propyne waste with incompatible materials such as strong oxidizing agents or
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heavy metal salts.[2] All waste streams, including contaminated solid waste (e.g., gloves,
pipette tips) and liquid waste, should be collected in separate, clearly labeled, and leak-proof
hazardous waste containers.[3]

Once the hazardous waste containers are ready for disposal, they should be securely sealed
and moved to a designated waste accumulation area for pickup by your institution's EHS
department or a certified hazardous waste management company.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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